5-(2,2,2-Trifluoroethyl)piperidin-2-one

• IUPAC Name: 5-(2,2,2-trifluoroethyl)piperidin-2-one
• InChI: InChI=1S/C7H10F3NO/c8-7(9,10)3-5-1-2-6(12)11-4-5/h5H,1-4H2,(H,11,12)
• InChI Key: AZPZGXMWMXZVEO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NCC1CC(F)(F)F
• Molecular Formula: C7H10F3NO
• Molecular Weight: 181.16 g/mol

Description

5-(2,2,2-Trifluoroethyl)piperidin-2-one, also known as TFE-PK, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been found to have a unique mechanism of action and biochemical effects that make it a valuable tool for studying various biological processes. In

Scientific Research Applications

• Corrosion Inhibition : Piperidine derivatives, including those related to 5-(2,2,2-Trifluoroethyl)piperidin-2-one, have been studied for their potential as corrosion inhibitors on metal surfaces. A study by Belghiti et al. (2018) explored the interaction of Piperine derivatives with iron surfaces. The derivatives showed a high corrosion inhibition efficiency, which can be significant in industrial applications where metal corrosion is a concern (Belghiti et al., 2018).

• Synthesis of Complex Molecules : Research by Haskins and Knight (2002) highlighted the role of trifluoromethanesulfonic acid as a catalyst in cyclisation processes involving homoallylic sulfonamides, leading to the formation of complex molecules like pyrrolidines. This kind of research is crucial for developing new synthetic pathways in organic chemistry (Haskins & Knight, 2002).

• Catalysis in Organic Reactions : A study by Fontes et al. (2004) described the use of 2-piperidino-1,2,2-triphenylethanol as a catalyst in the arylation of aldehydes. This highlights the role of piperidine derivatives in facilitating organic reactions, which is vital for the production of various organic compounds (Fontes et al., 2004).

• Synthesis of Pharmaceutical Compounds : Research by Harris and Padwa (2003) focused on the synthesis of trisubstituted piperidines, which are essential in the development of new pharmaceutical compounds. Their work provided a method for the preparation of these compounds, underscoring the importance of piperidine derivatives in medicinal chemistry (Harris & Padwa, 2003).

• Quantum Chemical Studies : Kaya et al. (2016) conducted quantum chemical and molecular dynamic simulation studies to predict the inhibition efficiencies of piperidine derivatives on iron corrosion. Such studies help in understanding the interaction of these compounds at the atomic level, which is crucial for designing more effective inhibitors (Kaya et al., 2016).